Cas no 226717-83-5 (2,3,5-Trifluorobenzyl bromide)
2,3,5-Trifluorobenzyl bromide (CAS: 141776-32-1) is a fluorinated benzyl bromide derivative widely used as a versatile building block in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include the presence of three fluorine atoms, which enhance reactivity and influence electronic properties, making it valuable for introducing trifluorobenzyl groups into target molecules. The bromide moiety serves as an effective leaving group, facilitating nucleophilic substitution reactions. This compound is particularly useful in cross-coupling and functionalization reactions due to its stability and selectivity. High purity grades ensure consistent performance in sensitive synthetic processes. Proper handling is required due to its lachrymatory and moisture-sensitive nature.
2,3,5-Trifluorobenzyl bromide structure
Product Name:2,3,5-Trifluorobenzyl bromide
CAS No:226717-83-5
MF:C7H4BrF3
MW:225.005871772766
MDL:MFCD00083543
CID:92500
PubChem ID:2777052
Update Time:2025-06-07
2,3,5-Trifluorobenzyl bromide Chemical and Physical Properties
Names and Identifiers
-
- 1-(Bromomethyl)-2,3,5-trifluorobenzene
- alpha-Bromo-2,3,5-trifluorotoluene
- 2,3,5-Trifluorobenzyl bromide
- 1-bromomethyl-2,3,5-trifluoro-benzene
- A22252
- AS-45853
- 2,3,5-Trifluorobenzyl bromide, AldrichCPR
- 226717-83-5
- DTXSID20380351
- CK2039
- QPMAEHBAXJSICW-UHFFFAOYSA-N
- AC-26204
- 1-(bromomethyl)-2, 3, 5-trifluorobenzene
- SY227787
- AKOS015854299
- 2,3,5-trifluorobenzylbromide
- SCHEMBL489929
- Benzene, 1-(bromomethyl)-2,3,5-trifluoro-
- MFCD00083543
- FT-0609453
- 1-(Bromomethyl)-2,3,5-trifluorobenzene, alpha-Bromo-2,3,5-trifluorotoluene
- DTXCID10331377
-
- MDL： MFCD00083543
- Inchi： 1S/C7H4BrF3/c8-3-4-1-5(9)2-6(10)7(4)11/h1-2H,3H2
- InChI Key： QPMAEHBAXJSICW-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=C(C=1F)F)F
- BRN： 8311831
Computed Properties
- Exact Mass: 223.94500
- Monoisotopic Mass: 223.945
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.71
- Boiling Point: 181.1°C at 760 mmHg
- Flash Point: 69.1°C
- Refractive Index: 1.505
- PSA: 0.00000
- LogP: 2.99880
- Sensitiveness: Lachrymatory
- Vapor Pressure: 1.2±0.3 mmHg at 25°C
2,3,5-Trifluorobenzyl bromide Security Information
- Signal Word：warning
- Hazard Statement： Corrosive/Lachrymatory
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：3265
- Hazard Category Code： 34-36-25
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：8
- HazardClass：8
- PackingGroup：II
- Safety Term：8
- Packing Group：II
- Risk Phrases：R34; R36
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3,5-Trifluorobenzyl bromide Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,3,5-Trifluorobenzyl bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003662-5g |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 5g |
1966CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003662-1g |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 1g |
471CNY | 2021-05-08 | ||
| Fluorochem | 007968-1g |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 95% | 1g |
￡50.00 | 2022-02-28 | |
| Fluorochem | 007968-5g |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 95% | 5g |
£44.00 | 2021-07-03 | |
| Fluorochem | 007968-25g |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 95% | 25g |
£142.00 | 2021-07-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003662-1g |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 1g |
471.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003662-5g |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 5g |
1966.0CNY | 2021-07-05 | ||
| TRC | T900388-50mg |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900388-100mg |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 100mg |
$87.00 | 2023-05-17 | ||
| TRC | T900388-500mg |
2,3,5-Trifluorobenzyl bromide |
226717-83-5 | 500mg |
$322.00 | 2023-05-17 |
2,3,5-Trifluorobenzyl bromide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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